Cas no 297180-15-5 (Lipofermata)

• Product Name: Lipofermata
• CAS No: 297180-15-5
• MF: C₁₅H₁₀BrN₃OS
• MW: 360.228400707245
• MDL: MFCD00770315
• CID: 3073089
• PubChem ID: 3136622
• Update Time: 2025-07-09

Lipofermata Chemical and Physical Properties

Names and Identifiers

• <br>5-bromo-5'-phenyl-1,2',3,3'-tetrahydrospiro[2H-indole-3,2'-(1,3,4)-thiadiaz ole]-2-one
• Lipofermata
• 5-Bromo-5'-phenyl-3'H-spiro[indoline-3,2'-[1,3,4]thiadiazol]-2-one
• AG-670/33914014
• 5-bromo-5'-phenyl-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-2(1H)-one
• XLA18015
• 5-BROMO-5'-PHENYL-1,2-DIHYDRO-3'H-SPIRO[INDOLE-3,2'-[1,3,4]THIADIAZOL]-2-ONE
• CHEMBL238012
• EX-A3981
• 5-bromo-5'-phenylspiro[1H-indole-3,2'-3H-1,3,4-thiadiazole]-2-one
• BDBM23994
• AKOS000611544
• AC-35640
• C15H10BrN3OS
• SIT-4;5-bromo-5'-phenyl-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-2(1H)-one
• CBMicro_034701
• SCHEMBL4355848
• DA-54946
• 297180-15-5
• HY-116788
• D70069
• STK201789
• 5-BROMO-5'-PHENYL-1H,3'H-SPIRO[INDOLE-3,2'-[1,3,4]THIADIAZOL]-2-ONE
• 5-bromo-5'-phenyl-1,2',3,3'-tetrahydrospiro[2H-indole-3,2'-(1,3,4)-thiadiazole]-2-one
• 5-bromo-5'-phenyl-spiro[3H-indole-3,2'(3'H)-[1,3,4]thiadiazol]-2(1H)-one
• VU0483193-1
• MFCD00770315
• thiadiazole derivative, 9
• AKOS022003277
• AH-034/11364335
• Lipofermata?
• SB64012
• 5-bromo-5''-phenyl-1,2-dihydro-3''H-spiro[indole-3,2''-[1,3,4]thiadiazole]-2-one
• BIM-0034721.P001
• CS-0066519
• BS-16812

• MDL： MFCD00770315
• Inchi： 1S/C15H10BrN3OS/c16-10-6-7-12-11(8-10)15(14(20)17-12)19-18-13(21-15)9-4-2-1-3-5-9/h1-8,19H,(H,17,20)
• InChI Key： RRBYYBWDUNSVAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1(C(N2)=O)NN=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 358.97280g/mol
• Monoisotopic Mass: 358.97280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3

Lipofermata Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Lipofermata

Introduction to Lipofermata (CAS No. 297180-15-5) and Its Emerging Applications in Modern Research

Lipofermata, a compound with the chemical identifier CAS No. 297180-15-5, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This introduction delves into the compound's characteristics, its role in contemporary scientific studies, and its implications for future advancements.

The molecular structure of Lipofermata exhibits a complex arrangement of functional groups that contribute to its remarkable stability and bioavailability. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel pharmaceutical agents. The compound's ability to interact with biological targets at a molecular level makes it an attractive candidate for drug development, particularly in addressing complex diseases such as cancer and neurodegenerative disorders.

In the realm of nanotechnology, Lipofermata has been explored for its capacity to enhance the delivery efficiency of therapeutic molecules. Researchers have demonstrated its efficacy in formulating liposomes and nanoparticles that can encapsulate drugs, thereby improving their targeted delivery and reducing systemic side effects. This innovation aligns with the growing trend towards personalized medicine, where precision in drug delivery is paramount.

One of the most promising applications of Lipofermata is in the field of regenerative medicine. Preliminary research indicates that it can stimulate cellular proliferation and differentiation, making it a potential candidate for tissue engineering. The compound's ability to modulate cellular signaling pathways suggests its utility in promoting healing and regeneration, particularly in cases of severe tissue damage or degenerative conditions.

The chemical properties of CAS No. 297180-15-5 also make it a valuable tool in analytical chemistry. Its distinct spectral signatures allow for high-resolution detection and quantification using techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These capabilities are crucial for advancing research in metabolomics and proteomics, where accurate identification and characterization of biomolecules are essential.

Furthermore, the synthesis of derivatives from Lipofermata has opened new avenues for material science applications. Researchers have engineered variants with enhanced mechanical strength and thermal stability, making them suitable for use in advanced polymers and coatings. These materials exhibit promising properties for use in aerospace, automotive, and electronics industries, where performance under extreme conditions is critical.

The environmental impact of utilizing CAS No. 297180-15-5 as a key component in various applications cannot be overlooked. Studies have shown that it can be degraded into non-toxic byproducts under controlled conditions, reducing environmental persistence. This characteristic aligns with global efforts to develop sustainable chemical solutions that minimize ecological footprints while maintaining high performance standards.

As research continues to evolve, the potential uses of Lipofermata are expected to expand further. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel formulations and applications that address pressing challenges in medicine, materials science, and environmental technology. The compound's multifaceted properties position it as a cornerstone in the development of next-generation technologies.